Cas no 1312697-86-1 (2-Bromo-5-((tert-butoxycarbonyl)amino)thiazole-4-carboxylic acid)

• Product Name: 2-Bromo-5-((tert-butoxycarbonyl)amino)thiazole-4-carboxylic acid
• CAS No: 1312697-86-1
• MF: C₉H₁₁BrN₂O₄S
• MW: 323.163640260696
• MDL: MFCD21607195
• CID: 2112724
• PubChem ID: 58182156
• Update Time: 2024-11-04

2-Bromo-5-((tert-butoxycarbonyl)amino)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]-4-Thiazolecarboxylic acid
• 2-Bromo-5-((tert-butoxycarbonyl)amino)thiazole-4-carboxylic acid
• 5-(BOC-AMINO)-2-BROMO-THIAZOLE-4-CARBOXYLIC ACID
• NLIIGKBWKJQUEF-UHFFFAOYSA-N
• 2-bromo-5-(tert-butoxycarbonylamino)thiazole-4-carboxylic acid
• 2-bromo-5-(tert-butoxycarbonylamino)-thiazole-4-carboxylic acid
• 2-bromo-5-(tert-butoxycarbonyl-amino)thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-Bromo-5-((tert-butoxycarbonyl)amino)thiazole-4-carboxylicacid
• 2-bromo-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylic acid
• DA-26801
• SCHEMBL2517814
• CS-0096150
• 2-bromo-5-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• MFCD21607195
• 5-(Boc-amino)-2-bromothiaZole-4-carboxylic acid
• 1312697-86-1
• EN300-6201587

• MDL： MFCD21607195
• Inchi： 1S/C9H11BrN2O4S/c1-9(2,3)16-8(15)12-5-4(6(13)14)11-7(10)17-5/h1-3H3,(H,12,15)(H,13,14)
• InChI Key： NLIIGKBWKJQUEF-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 321.96229g/mol
• Monoisotopic Mass: 321.96229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives